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Compound of Interest

Compound Name: 2'-Deoxycytidine hydrate

Cat. No.: B1585644

2'-Deoxycytidine Hydrate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2'-deoxycytidine, a fundamental building
block of DNA, with a focus on its hydrated form. This document will cover its chemical
properties, relevant biological pathways, and common experimental methodologies.

Core Chemical Properties

2'-Deoxycytidine is a deoxyribonucleoside composed of a pyrimidine base, cytosine, linked to
the C1' position of a 2'-deoxyribose sugar. In its hydrated form, it incorporates one or more
water molecules into its crystal structure. While the CAS number for the anhydrous form is
widely referenced, a distinct CAS number for the hydrated form is not consistently cited.
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Property Value Source
CAS Number (Anhydrous) 951-77-9 [L1121[31[4115]
Molecular Formula
C9H13N304 [2][3][6]
(Anhydrous)
Molecular Weight (Anhydrous) 227.22 g/mol [11[3][4][6]
Molecular Weight
245.23 g/mol
(Monohydrate)
White to off-white powder or
Appearance [2]
crystals
Solubility Soluble in water and DMSO [6]

Biological Significance and Signaling Pathways

2'-Deoxycytidine plays a crucial role in DNA synthesis and repair. Inside the cell, it is

phosphorylated by a series of kinases to its active triphosphate form, deoxycytidine

triphosphate (dCTP), which is then utilized by DNA polymerases to incorporate cytosine into a

growing DNA strand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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